Cas no 1936252-30-0 (2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo2.2.1heptane-4-carboxylic acid)

• Product Name: 2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo2.2.1heptane-4-carboxylic acid
• CAS No: 1936252-30-0
• MF: C₂₂H₂₁NO₄
• MW: 363.406446218491
• CID: 5803671
• PubChem ID: 121604224
• Update Time: 2025-06-15

2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo2.2.1heptane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo2.2.1heptane-4-carboxylic acid
• 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.2.1]heptane-4-carboxylic acid
• EN300-19464549
• AKOS026739386
• 1936252-30-0

• Inchi： 1S/C22H21NO4/c24-20(25)22-10-9-14(11-22)23(13-22)21(26)27-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,24,25)
• InChI Key： GRSBNCSBYYQWTM-UHFFFAOYSA-N
• SMILES： OC(C12CN(C(=O)OCC3C4C=CC=CC=4C4C=CC=CC3=4)C(CC1)C2)=O

Computed Properties

• Exact Mass: 363.14705815g/mol
• Monoisotopic Mass: 363.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo2.2.1heptane-4-carboxylic acid

Introduction to 2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo2.2.1heptane-4-carboxylic acid (CAS No. 1936252-30-0)

2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo2.2.1heptane-4-carboxylic acid, identified by its CAS number 1936252-30-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate bicyclic structure, which is fused with a fluorene moiety, making it a promising candidate for various biochemical applications.

The molecular framework of this compound consists of a bicyclo[2.2.1]heptane core, which is a highly versatile scaffold in drug design due to its rigid structure and ability to mimic natural bioactive molecules. The presence of a fluorene group at the 9-position, linked via a methoxycarbonyl (Moc) protecting group, enhances the lipophilicity and stability of the molecule, making it an attractive intermediate in the synthesis of more complex pharmacophores.

The carboxylic acid functionality at the 4-position of the bicyclic system provides a reactive site for further derivatization, enabling the attachment of various pharmacological groups. This structural motif has been extensively studied for its potential in modulating biological pathways, particularly in the development of novel therapeutic agents targeting neurological and cardiovascular disorders.

In recent years, there has been growing interest in bicyclo[2.2.1]heptane derivatives due to their unique pharmacokinetic properties and their ability to interact with biological targets in a highly specific manner. The fluorene moiety, in particular, has been shown to improve solubility and metabolic stability, which are critical factors in drug development. The Moc group serves as an effective protecting group for the amine functionality, allowing for controlled modifications during synthetic pathways.

Recent advancements in medicinal chemistry have highlighted the utility of fluorene-based compounds in addressing unmet medical needs. For instance, studies have demonstrated that fluorene derivatives can exhibit potent activity against certain enzymes and receptors involved in cancer progression. The structural rigidity provided by the bicyclic system ensures high binding affinity, while the fluorene group enhances pharmacokinetic profiles.

The carboxylic acid derivative of this compound has been explored as a precursor in the synthesis of protease inhibitors and kinase inhibitors, which are key targets in oncology research. The combination of the bicyclo[2.2.1]heptane core with the fluorene substituent creates a molecular entity with dual functionality—both as a scaffold for drug discovery and as a reactive intermediate for further chemical modifications.

One notable application of this compound is its use as an intermediate in the synthesis of peptide mimetics. The presence of the Moc group allows for selective deprotection under mild acidic conditions, facilitating the introduction of other functional groups such as amides or sulfonamides. This flexibility makes it an invaluable tool in peptidomimetic chemistry, where precise control over molecular architecture is essential for achieving high biological activity.

The pharmaceutical industry has leveraged this compound's structural features to develop novel therapeutic agents with improved efficacy and reduced side effects. For example, derivatives of bicyclo[2.2.1]heptane have shown promise in treating neurodegenerative diseases by modulating neurotransmitter receptors. The fluorene group's ability to cross the blood-brain barrier further enhances its potential as a central nervous system (CNS) drug candidate.

Moreover, recent studies have explored the use of this compound in immunomodulatory therapies. Bicyclic structures have been found to interact with immune cell receptors, potentially leading to novel treatments for autoimmune disorders and infections. The fluorene moiety's ability to enhance molecular stability under physiological conditions makes it an ideal candidate for long-term therapeutic applications.

In synthetic organic chemistry, CAS No. 1936252-30-0 serves as a versatile building block for constructing more complex molecules through ring-closing metathesis (RCM), cross-coupling reactions, and other advanced synthetic techniques. Its bifunctional nature—combining both an amine (protected as Moc) and a carboxylic acid—allows chemists to explore diverse synthetic pathways with minimal interference between functional groups.

The increasing demand for high-quality intermediates in pharmaceutical research has driven innovation in synthetic methodologies tailored to this class of compounds. Researchers have developed efficient protocols for synthesizing fluorene-based bicyclic intermediates, ensuring scalability and reproducibility for industrial applications.

The biotechnological relevance of this compound extends beyond traditional drug development into agrochemicals and specialty chemicals. Its structural motifs have been adapted for designing bioactive molecules that interact with plant growth regulators or microbial enzymes, offering new avenues for sustainable agriculture and industrial processes.

Future research directions may focus on exploring enantioselective synthesis methods to produce chiral derivatives of this compound, which could lead to breakthroughs in asymmetric catalysis and enantioselective drug design. The rigid bicyclic framework provides an excellent platform for studying stereoelectronic effects and their impact on biological activity.

In conclusion,CAS No 1936252-30-0 represents a significant advancement in medicinal chemistry due to its unique structural features and broad applicability across multiple therapeutic areas. The combination of a bicyclo[2.2.1]heptane core with a fluorene substituent creates a molecule with exceptional potential for further derivatization and functionalization.

The continued exploration of this compound's pharmacological properties will undoubtedly contribute to the development of next-generation therapeutics that address complex diseases more effectively than current treatments alone can achieve.